Cas no 898787-67-2 ( )

• Product Name: &nbsp
• CAS No: 898787-67-2
• MF: C₉H₆F₃IO
• MW: 314.043025493622
• MDL: MFCD07700132
• CID: 994328
• PubChem ID: 24726862
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-iodophenyl)propan-2-one
• 2-Propanone, 1,1,1-trifluoro-3-(3-iodophenyl)-
• 3-(3-IODOPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
• AKOS016022516
• 1,1,1-Trifluoro-3-(3-iodophenyl)-2-propanone
• DTXSID40645252
• 898787-67-2
• MFCD07700132
•  

• MDL： MFCD07700132
• Inchi： 1S/C9H6F3IO/c10-9(11,12)8(14)5-6-2-1-3-7(13)4-6/h1-4H,5H2
• InChI Key： NQYKYSVHYFFSJC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 313.94155g/mol
• Monoisotopic Mass: 313.94155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų